Cas no 186195-81-3 (4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine)

4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine structure
186195-81-3 structure
Product Name:4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine
CAS No:186195-81-3
MF:C10H10FN3
MW:191.204905033112
MDL:MFCD12197632
CID:3230904
PubChem ID:24219251
Update Time:2025-08-02

4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOL-3-AMINE, 4-(2-FLUOROPHENYL)-5-METHYL-
    • 4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine
    • 886-705-1
    • 4-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-amine
    • AKOS004912488
    • 186195-81-3
    • G38062
    • ALBB-007411
    • MFCD12197632
    • CS-0241946
    • Z436073258
    • AKOS000272880
    • EN300-242060
    • SCHEMBL20722930
    • STK392494
    • SCHEMBL10927955
    • MDL: MFCD12197632
    • Inchi: 1S/C10H10FN3/c1-6-9(10(12)14-13-6)7-4-2-3-5-8(7)11/h2-5H,1H3,(H3,12,13,14)
    • InChI Key: DBLMUOAMKGTCOO-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1C(N)=NNC=1C

Computed Properties

  • Exact Mass: 191.08587549Da
  • Monoisotopic Mass: 191.08587549Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54.7Ų

4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine Pricemore >>

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